Cas no 42978-42-7 (6-Benzoyloxymethylbenzo(a)pyrene)

• Product Name: 6-Benzoyloxymethylbenzo(a)pyrene
• CAS No: 42978-42-7
• MF: C₂₈H₁₈O₂
• MW: 386.441327571869
• CID: 928611
• PubChem ID: 39362
• Update Time: 2025-04-19

6-Benzoyloxymethylbenzo(a)pyrene Chemical and Physical Properties

Names and Identifiers

• 6-Benzoyloxymethylbenzo(a)pyrene
• benzo[b]pyren-6-ylmethyl benzoate
• 42978-42-7
• DTXSID80195600
• BENZO(a)PYRENE, 6-BENZOYLOXYMETHYL-
• 6-BENZOYLOXYMETHYLBENZO[A]PYRENE
• benzo[a]pyren-6-ylmethyl benzoate
• BRN 2483705

• Inchi： 1S/C28H18O2/c29-28(20-7-2-1-3-8-20)30-17-25-22-12-5-4-11-21(22)23-15-13-18-9-6-10-19-14-16-24(25)27(23)26(18)19/h1-16H,17H2
• InChI Key： MEGZLHDPOVJNPI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC1=C2C=CC=CC2=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 386.130679813g/mol
• Monoisotopic Mass: 386.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0949 (rough estimate)
• Boiling Point: 472.64°C (rough estimate)
• Refractive Index: 1.4875 (estimate)